Cas no 2172042-89-4 (5-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylcyclohexylformamido}pentanoic acid)

• Product Name: 5-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylcyclohexylformamido}pentanoic acid
• CAS No: 2172042-89-4
• MF: C₂₈H₃₄N₂O₅
• MW: 478.579967975616
• CID: 5829375
• PubChem ID: 165820927
• Update Time: 2025-06-08

5-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylcyclohexylformamido}pentanoic acid Chemical and Physical Properties

Names and Identifiers

• 5-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylcyclohexylformamido}pentanoic acid
• 5-{[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2-methylcyclohexyl]formamido}pentanoic acid
• EN300-1572852
• 2172042-89-4

• Inchi： 1S/C28H34N2O5/c1-28(16-8-6-14-24(28)26(33)29-17-9-7-15-25(31)32)30-27(34)35-18-23-21-12-4-2-10-19(21)20-11-3-5-13-22(20)23/h2-5,10-13,23-24H,6-9,14-18H2,1H3,(H,29,33)(H,30,34)(H,31,32)
• InChI Key： CXKGOVPUJQUSEK-UHFFFAOYSA-N
• SMILES： O=C(C1CCCCC1(C)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)NCCCCC(=O)O

Computed Properties

• Exact Mass: 478.24677219g/mol
• Monoisotopic Mass: 478.24677219g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 35
• Rotatable Bond Count: 10
• Complexity: 736
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.7
• Topological Polar Surface Area: 105Ų

Additional information on 5-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylcyclohexylformamido}pentanoic acid

Research Brief on 5-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylcyclohexylformamido}pentanoic acid (CAS: 2172042-89-4)

The compound 5-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylcyclohexylformamido}pentanoic acid (CAS: 2172042-89-4) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features, serves as a critical intermediate in peptide synthesis and drug development. Its Fmoc-protected amino group and cyclohexylformamido moiety make it particularly valuable for constructing complex peptide architectures with enhanced stability and bioavailability.

Recent studies have focused on the application of this compound in solid-phase peptide synthesis (SPPS), where it acts as a building block for the introduction of non-natural amino acids into peptide chains. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its utility in the synthesis of cyclic peptides targeting G-protein-coupled receptors (GPCRs). The research highlighted how the compound's methylcyclohexyl group contributes to improved conformational rigidity, thereby enhancing binding affinity and selectivity.

In addition to its role in peptide synthesis, 2172042-89-4 has shown promise in the development of prodrugs. A recent preprint on bioRxiv detailed its incorporation into a novel class of self-immolative linkers for antibody-drug conjugates (ADCs). The study reported that the compound's pentanoic acid terminus allows for efficient conjugation with monoclonal antibodies while maintaining payload stability in systemic circulation.

Structural-activity relationship (SAR) investigations have revealed interesting properties of this molecule. Nuclear magnetic resonance (NMR) studies indicate that the 2-methylcyclohexyl moiety induces a chair conformation that minimizes steric hindrance during molecular recognition events. This characteristic has been exploited in the design of protease-resistant peptide therapeutics, as evidenced by a 2024 Nature Chemical Biology publication describing its use in developing orally bioavailable peptide inhibitors.

The compound's synthetic accessibility has also been improved through recent methodological advances. A 2023 Organic Process Research & Development paper outlined a scalable, continuous-flow synthesis route that achieves >90% yield while reducing hazardous waste generation. This development addresses previous challenges in large-scale production and makes 2172042-89-4 more accessible for industrial applications.

Looking forward, researchers anticipate expanded applications of this compound in targeted drug delivery systems and as a scaffold for constrained peptide libraries. Its unique combination of structural features - the Fmoc-protecting group, constrained cyclohexyl ring, and flexible pentanoic acid tail - offers multiple handles for further chemical modification and biological evaluation. Ongoing clinical trials involving derivatives of this compound suggest potential therapeutic applications in oncology and metabolic disorders.